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Introduction and Mode of Action

Chloroneb is a systemic fungicide that is absorbed through the roots of plants [1]. Its primary mode of

action is the inhibition of lipid peroxidation [1]. Scientific studies indicate that it causes lysis of the inner

mitochondrial membrane in sensitive fungi and can attack the nuclear membrane and other cellular

membranes at higher concentrations [2].

Historically, it was used as a seed treatment to protect against soil-borne pathogens, specifically targeting

Rhizoctonia solani within the cotton seedling disease complex [3]. It was often co-formulated with the

fungicide metalaxyl, which controlled Pythium ultimum, to provide a dual mode of action against these two

primary organisms [3].

Application Specifications and Efficacy

The following table summarizes the key application parameters for the historical Apron/Chloroneb flowable

fungicide, based on available documentation.

Parameter Specification Notes

Target
Pathogens

Rhizoctonia solani Part of the cotton seedling disease complex
[3].
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Parameter Specification Notes

Formulation
Type

Flowable Seed Treatment Co-formulation of metalaxyl and chloroneb
[3].

Application Rate 5.75 to 11.5 fl. oz. per cwt (central
weight) of seed

Adjusted based on disease pressure [3].

Spectrum of
Control

Systemic control of Pythium and
Rhizoctonia

Metalaxyl controls Pythium; Chloroneb
controls Rhizoctonia [3].

The efficacy of this treatment against a broader spectrum of pathogens, including Fusarium spp. and

Thielaviopsis basicola, was enhanced by adding other fungicides, as shown in the historical trial data below.

Table: Historical Efficacy Data of Fungicide Combinations on Cotton Seedling Survival [3]

Treatment Formulation Seedling Survival (%)

Untreated Control 46

Apron/Chloroneb (A/C) Alone 68

A/C + Nusan 30 (TCMTB) 82

A/C + Nuzone 10ME (Imazalil) 80

A/C + TCMTB + Imazalil 88

Detailed Experimental Protocol

This protocol reconstructs the methodology for treating cottonseed with a Chloroneb-containing flowable

fungicide.

1. Materials

High-quality cottonseed [3]

Apron/Chloroneb flowable fungicide [3]
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Supplemental fungicides (e.g., TCMTB, Imazalil) for enhanced Fusarium control [3]

Rotary drum seed treater or other precision applicator [4]
Personal Protective Equipment (PPE): Chemical-resistant gloves, coveralls, and eye protection [5]

2. Seed Treatment Procedure

Step 1: Calibration - Calibrate the seed treater according to the seed lot size and target application
rate (5.75-11.5 fl. oz./cwt) [3] [4].

Step 2: Loading - Place the predetermined amount of cottonseed into the treater.
Step 3: Application - With the treater drum rotating, apply the calculated volume of

Apron/Chloroneb flowable fungicide to ensure a uniform coating on all seeds [4].
Step 4: Additive Incorporation (Optional) - If required, add Nusan 30 (TCMTB) and/or Nuzone

10ME (Imazalil) to the treatment slurry to control Fusarium and other seed-surface organisms [3].
Step 5: Curing and Storage - Allow treated seed to dry thoroughly. Store in a cool, dry place (<70°F

/ 21°C) and use within 6-12 months for optimal viability of the treatment [4].

3. Treated Seed Evaluation

Visual Inspection: Check for uniform coverage and absence of clumping [4].

Germination Test: Conduct a standard cool germination test to ensure viability remains above 80%
[4].

Field Scouting: After planting, monitor stands from VE to V2 growth stages. Evaluate stand counts
(target >3 plants/ft) and root health (target <5% lesions) [4].

The experimental workflow for the entire process, from preparation to evaluation, is as follows:
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Start: Protocol Initiation

Material Preparation

Calibrate Seed Treater

Load Cottonseed

Apply Apron/Chloroneb

Add Supplemental Fungicides

If required for
Fusarium control

Cure and Store Treated Seed

If no additives

Visual Inspection

Germination Test
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Field Scouting & Stand Count

End: Data Analysis
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Critical Regulatory and Safety Notes

Obsolete Status: Chloroneb is classified as an obsolete fungicide and is not approved under
current regulations like EC 1107/2009 [1]. A 1996 regulatory document from California also reviewed

a data exemption for Chloroneb seed treatment, indicating a long history of regulatory scrutiny [6].
Toxicity and Handling: While Chloroneb has low to moderate acute toxicity to mammals, it is

considered a skin and eye irritant [1]. Dermal exposure accounts for approximately 90% of all
pesticide exposure incidents [5]. Applicators must use appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves and coveralls.
Environmental Fate: Chloroneb is persistent in soil (DT₅₀ of 130 days) and has low mobility,

meaning it does not readily leach into groundwater. However, it is highly volatile, which raises
concerns about drift during application [1].

Integrated Treatment Strategy in Modern Context

Modern cotton seed treatment relies on integrated strategies where Chloroneb is no longer a component. The

following diagram illustrates the decision-making workflow for building an effective treatment strategy

using contemporary actives.
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Assess Pathogen Risk & Seed Quality

Select Fungicide Base

Integrate Insecticide
e.g., Metalaxyl for Pythium
Fludioxonil for Fusarium

Prothioconazole for Rhizoctonia

Consider Bio-Stimulants e.g., Imidacloprid for thrips
Thiamethoxam for other pests

Apply with Precision e.g., Humic acids for radicle growth
Mycorrhizal fungi for phosphorus uptake

Monitor and Adapt
Use rotary drum applicators

Ensure 95%+ coverage
Calibrate for seed size

Scout from VE-V2 stages
Check stand counts and root health
Adjust future plans based on data
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Conclusion

This document outlines detailed application notes for the historical use of Chloroneb as a cotton seed

treatment. The core takeaway for researchers and scientists is that Chloroneb is an obsolete fungicide, and
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its profile serves as a reference for the evolution of seed treatment science. Modern protocols have moved

toward integrated strategies using currently registered, effective fungicides and insecticides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s523523?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/145.htm
https://www.sciencedirect.com/science/article/pii/004835758290089X
https://www.cotton.org/beltwide/proceedings/8395/abstracts/1896.cfm
https://cottongins.org/blog/cotton-seed-treatment-strategies-boosting-germination-and-stand-establishment/
https://extension.okstate.edu/fact-sheets/pesticide-applicator-certification-series-toxicity-of-pesticides.html
https://apps.cdpr.ca.gov/whsrpts/hsmemo/hsmem_adv_action.cfm
https://www.smolecule.com/products/b523523#chloroneb-seed-treatment-protocols-for-cotton
https://www.smolecule.com/products/b523523#chloroneb-seed-treatment-protocols-for-cotton
https://www.smolecule.com/products/b523523#chloroneb-seed-treatment-protocols-for-cotton
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s523523?utm_src=pdf-bulk
https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

